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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorobenzoic acid

Cat. No.: B1210148 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,3,5,6-Tetrafluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,5,6-
Tetrafluorobenzoic Acid (CAS No. 652-18-6), a versatile fluorinated building block used in the

synthesis of pharmaceuticals, agrochemicals, and advanced materials. Adherence to these

guidelines is critical to ensure personnel safety and maintain experimental integrity.

Chemical Identification and Physical Properties
2,3,5,6-Tetrafluorobenzoic acid is a white crystalline solid. Its highly fluorinated structure

enhances chemical stability and reactivity, making it a valuable intermediate in organic

synthesis.
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Property Value Reference

CAS Number 652-18-6

Molecular Formula C₇H₂F₄O₂ [1]

Molecular Weight 194.08 g/mol [2][1]

Appearance
White to almost white

powder/crystal

Melting Point 150-154 °C [2]

Purity ≥ 98% [2]

Hazard Identification and GHS Classification
This compound is classified as a hazardous substance. The primary risks are severe eye

damage and skin irritation.[1] All personnel must be fully aware of these hazards before

handling the material.

Hazard Class Category GHS Code
Hazard
Statement

Reference

Skin

Corrosion/Irritatio

n

Category 2 H315
Causes skin

irritation
[1]

Serious Eye

Damage/Eye

Irritation

Category 1 H318
Causes serious

eye damage
[1]

GHS Label Elements:

Pictogram:

alt text

alt text
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Signal Word:Danger[1]

Precautionary Statements (selected):[1]

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Below is a diagram illustrating the logical relationship between the chemical's properties and

the required safety measures.

Diagram 1: Hazard and Precaution Relationship

Chemical Properties

Required Precautions

2,3,5,6-Tetrafluorobenzoic Acid

(Solid Powder)

Skin Irritant (Category 2)

leads to

Causes Serious Eye Damage (Category 1)

leads to

Engineering Controls | (Fume Hood)
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Personal Protective Equipment (PPE)

requires

First Aid Readiness | (Eyewash, Safety Shower)

requires requires requires
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Diagram 1: Hazard and Precaution Relationship

Experimental Protocols: Safe Handling and Use
Due to its hazardous nature, 2,3,5,6-Tetrafluorobenzoic acid must be handled with strict

adherence to safety protocols.

Risk Assessment and Preparation
Review SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS).

Designate Area: All handling of the solid and its solutions should occur within a certified

chemical fume hood.[3]

Assemble PPE: Ensure all required PPE is available and in good condition (see Section 4).

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.[4]

Weighing and Transfer Protocol
Perform all weighing and transfers inside a fume hood to prevent inhalation of dust.[3]

Use a micro-spatula for transfers. Avoid scooping large amounts that could create dust

clouds.

Tare the receiving vessel on the balance before adding the compound.

Carefully add the compound to the vessel. If any material spills, clean it immediately

following the spill protocol (Section 5.2).

Close the primary container tightly immediately after use.[5]

The following workflow diagram outlines the standard procedure for handling this chemical in a

laboratory setting.
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Diagram 2: Laboratory Handling Workflow

Start: Prepare Experiment
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- Verify Airflow
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- Use anti-static weigh boat
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Diagram 2: Laboratory Handling Workflow
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent contact and exposure.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against dust and

splashes, preventing serious

eye damage.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a fully

buttoned lab coat.

Prevents skin irritation from

direct contact.[6]

Respiratory Protection

Not required if handled inside

a fume hood. If a fume hood is

unavailable, a NIOSH-

approved respirator with a

particle filter (e.g., N95) is

necessary.[7]

Prevents respiratory tract

irritation from dust inhalation.

[7]

First Aid and Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

possible. Seek immediate

medical attention.

[5][7]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing. If skin irritation

occurs, seek medical attention.

[5][7]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7]

The diagram below details the workflow for responding to an emergency.
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Diagram 3: Emergency Response Workflow
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Diagram 3: Emergency Response Workflow

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear full PPE. Avoid breathing dust.

[7]
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Containment: Prevent the powder from spreading. Avoid methods that generate dust, such

as dry sweeping.

Clean-up: Carefully scoop the spilled material into a suitable, labeled container for disposal.

[7] If necessary, moisten the material slightly with a non-reactive solvent to prevent it from

becoming airborne.

Decontamination: Clean the spill area thoroughly with soap and water.

Storage and Disposal
Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

Store locked up.[5]

Disposal Considerations
Dispose of waste material and contaminated packaging in accordance with all local, regional,

and national regulations.[7]

Contact a licensed professional waste disposal service.[7] Do not empty into drains.[4]

Stability and Reactivity
Reactivity: Generally stable under recommended storage conditions.[7]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[7]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and hydrogen fluoride.[8]

This guide is intended to supplement, not replace, institutional safety protocols and

professional judgment. Always prioritize safety and consult your institution's Environmental

Health and Safety (EHS) department with any questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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